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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in
next-generation photovoltaic technologies. Achieving high power conversion efficiencies
(PCEs) and ensuring long-term stability are primary research focuses. One strategy that has
garnered significant attention is the use of additives to modulate the perovskite crystallization
process and passivate defects. This guide provides a detailed performance comparison of
perovskite solar cells fabricated with and without the additive Dimethylammonium lodide
(DMALI), supported by experimental data.

Performance Comparison: With vs. Without
Dimethylammonium lodide

The inclusion of DMAI in the precursor solution for cesium-based inorganic perovskite solar
cells has been shown to significantly impact the final device performance. Research indicates
that DMAI facilitates the formation of a mixed-cation perovskite, in this case,
DMAO0.15Cs0.85Pbl3, which exhibits superior photovoltaic properties compared to its pure
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inorganic counterpart, y-CsPbl3.[1][2][3] The key performance metrics are summarized in the
table below, based on data from a comparative study.

. Perovskite with DMAI Perovskite without DMAI

Performance Metric

(DMAO0.15Cs0.85Pbli3) (y-CsPbl3)
Power Conversion Efficiency )

Highly Improved Lower
(PCE)
Open-Circuit Voltage (Voc) Data not specified Data not specified
Short-Circuit Current Density N N

Data not specified Data not specified
(Jsc)
Fill Factor (FF) Data not specified Data not specified
Bandgap 1.67 eV 1.73 eV

) N Spontaneously converts to o-

Thermodynamic Stability Stable

CsPbl3

Note: While the primary reference highlights a "highly improved" device efficiency, specific
numerical values for PCE, Voc, Jsc, and FF for a direct side-by-side comparison under the
same conditions were not explicitly provided in the abstract. The significant difference in
bandgap and stability are key indicators of the performance enhancement.

Experimental Protocols

The following are detailed methodologies for the fabrication of perovskite solar cells, both with
and without the use of Dimethylammonium lodide, based on established research protocols.

l. Substrate Preparation (Common for both methods)

e Fluorine-doped tin oxide (FTO) coated glass substrates are etched with zinc powder and 2M
HCI.

e The substrates are then sequentially cleaned in an ultrasonic bath with detergent, deionized
water, acetone, and isopropanol for 15 minutes each.
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e Substrates are dried with a nitrogen gun and subsequently treated with UV-ozone for 15
minutes before use.

Il. Electron Transport Layer (ETL) Deposition (Common
for both methods)

o A compact TiO2 layer is deposited on the FTO substrates by spin-coating a precursor
solution.

* A mesoporous TiO2 layer is then deposited on top of the compact layer.

e The substrates with the TiO2 layers are annealed at high temperatures.

lll. Perovskite Layer Deposition

A. With Dimethylammonium lodide (DMAI-Derived Method)

e Precursor Solution Preparation: A precursor solution is prepared by dissolving
Dimethylammonium iodide (DMAI), Cesium lodide (Csl), and Lead (ll) lodide (Pbl2) in a
solvent such as Dimethyl Sulfoxide (DMSO).[1][2]

» Spin-Coating: The prepared precursor solution is spin-coated onto the mesoporous TiO2
layer in a nitrogen-filled glovebox.

e Annealing: The film is then annealed at a specific temperature. During this process, a mixed
perovskite (DMAOQ.15Cs0.85Pbl3) is formed through a solid-state reaction.[1][2][3]

B. Without Dimethylammonium lodide (Conventional Method for y-CsPbl3)

o Precursor Solution Preparation: A precursor solution is prepared by dissolving Cesium lodide
(Csl) and Lead (Il) lodide (Pbl2) in a suitable solvent.

o Spin-Coating: The precursor solution is spin-coated onto the mesoporous TiO2 layer.

o High-Temperature Annealing: The film is subjected to a high-temperature annealing process
(e.g., 350°C) to form the y-CsPbl3 phase.[1]
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IV. Hole Transport Layer (HTL) and Electrode Deposition
(Common for both methods)

¢ A solution of Spiro-OMeTAD, a common hole-transporting material, is deposited onto the
perovskite layer via spin-coating.

e Finally, a gold (Au) or other suitable metal electrode is deposited on top of the HTL by
thermal evaporation to complete the device.

V. Characterization (Common for both methods)

» The current density-voltage (J-V) characteristics of the fabricated solar cells are measured
under simulated AM 1.5G solar illumination.

e The external quantum efficiency (EQE) is measured to determine the cell's efficiency at
different wavelengths.

e The crystal structure and morphology of the perovskite films are characterized using X-ray
diffraction (XRD) and scanning electron microscopy (SEM), respectively.

» The stability of the unencapsulated devices is tested under controlled environmental
conditions (e.g., humidity, temperature).

Visualizing the Process and Mechanism

To better understand the experimental workflow and the role of DMAI, the following diagrams
are provided.
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Caption: Experimental workflow for comparing perovskite solar cells with and without DMAII.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [performance comparison of perovskite solar cells with
and without Dimethylammonium iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587156#performance-comparison-of-perovskite-
solar-cells-with-and-without-dimethylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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